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Compound of Interest

Compound Name:
Ethyl 4-hydroxy-8-iodoquinoline-3-

carboxylate

CAS No.: 49713-42-0

Cat. No.: B3425966

Get Quote

Introduction & Structural Significance
Ethyl 4-hydroxy-8-iodoquinoline-3-carboxylate (CAS: 49713-42-0) is a functionalized

quinoline derivative primarily utilized as a scaffold in medicinal chemistry. Its structural value

lies in the 8-iodo substituent, which serves as a versatile handle for palladium-catalyzed cross-

coupling reactions (Suzuki-Miyaura, Sonogashira), allowing researchers to introduce diverse

chemical space at the C-8 position—a critical region for Structure-Activity Relationship (SAR)

modulation in antibacterial and antiviral drug discovery.
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Property Data

IUPAC Name Ethyl 4-hydroxy-8-iodoquinoline-3-carboxylate

CAS Number 49713-42-0

Molecular Formula C₁₂H₁₀INO₃

Molecular Weight 343.12 g/mol

SMILES CCOC(=O)C1=C(O)C2=C(I)C=CC=C2N=C1

Tautomerism
Exists in equilibrium between the enopl (4-

hydroxy) and keto (4-oxo-1,4-dihydro) forms.[1]

Physicochemical Properties & Melting Point
Analysis
Melting Point Data
Unlike simple organic esters, 4-hydroxyquinoline-3-carboxylates exhibit anomalously high

melting points due to extensive intermolecular hydrogen bonding and

-

stacking interactions characteristic of the quinolone tautomer.

Parameter Value / Observation Source Validity

Melting Point > 250°C (Sublimes) Primary Literature [1]

Sublimation Temp
250–300°C (at reduced

pressure)
J. Org. Chem. Protocol [1]

Appearance
Yellow to Brown Crystalline

Solid
Experimental Observation

Technical Insight: Researchers attempting to determine the melting point using standard

capillary methods often observe sublimation or decomposition before a clear liquid phase is

formed. This behavior is consistent with the parent compound (Ethyl 4-hydroxyquinoline-3-

carboxylate), which melts at ~270–271°C. The presence of the heavy iodine atom at the 8-
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position typically stabilizes the crystal lattice, potentially elevating the phase transition

temperature further.

Recommendation: For accurate characterization, use Differential Scanning Calorimetry (DSC)

in a sealed pan to suppress sublimation, or rely on elemental analysis and NMR for purity

verification rather than a simple melting point.

Synthesis & Isolation Protocol
The most robust synthesis route is the Gould-Jacobs Reaction, which involves the thermal

cyclization of an anilinomethylenemalonate intermediate.

Step-by-Step Experimental Workflow
Phase 1: Condensation[2]

Reactants: Combine 2-iodoaniline (1.0 eq) and diethyl ethoxymethylenemalonate (EMME)

(1.1 eq).

Conditions: Heat neat or in a solvent (e.g., ethanol) at 100–120°C for 2–4 hours.

Observation: Evolution of ethanol indicates reaction progress.

Product: Diethyl (2-iodoanilino)methylenemalonate (Intermediate).

Phase 2: Thermal Cyclization (Critical Step)
Medium: Use a high-boiling solvent like Diphenyl Ether (Dowtherm A).

Temperature: Heat the solvent to 250°C (reflux).

Addition: Add the intermediate from Phase 1 cautiously to the boiling solvent.

Duration: Maintain reflux for 30–60 minutes. Note: This high temperature is required to

overcome the activation energy for the intramolecular aromatic substitution.

Workup: Cool the mixture to room temperature. The product, Ethyl 4-hydroxy-8-
iodoquinoline-3-carboxylate, typically precipitates as a solid.
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Purification: Filter the solid and wash with non-polar solvents (e.g., hexane/petroleum ether)

to remove residual diphenyl ether.

Final Polish: Recrystallize from DMF or Methanol, or purify via vacuum sublimation at 250–

300°C [1].
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Caption: Gould-Jacobs synthesis pathway for Ethyl 4-hydroxy-8-iodoquinoline-3-
carboxylate.

Analytical Characterization (Self-Validating Data)
To confirm the identity of the synthesized compound, compare experimental data against these

expected values.

¹H NMR (DMSO-d₆, 400 MHz):

δ 12.0–12.5 ppm: Broad singlet (OH/NH tautomer).

δ 8.5–8.6 ppm: Singlet (H-2 position, characteristic of the quinoline ring).

δ 8.0–8.3 ppm: Doublet/Multiplet (H-5 and H-7 aromatic protons).

δ 7.2–7.5 ppm: Triplet (H-6 aromatic proton).

δ 4.2 ppm: Quartet (Ethyl -CH₂-).

δ 1.3 ppm: Triplet (Ethyl -CH₃).

Mass Spectrometry (ESI+):

[M+H]⁺: Calculated: 343.98; Expected: 344.0 m/z.
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Isotopic pattern should show the characteristic lack of M+2 intensity typical for Iodine

(monoisotopic).

Applications in Drug Discovery
The 8-iodo moiety is a strategic "handle" for diversifying the quinolone scaffold.

Suzuki-Miyaura Coupling: Reaction with aryl boronic acids to install biaryl systems at C-8.

Sonogashira Coupling: Reaction with terminal alkynes to create rigid, extended

-systems.

Heck Reaction: Introduction of alkenyl groups.

Structure-Activity Relationship (SAR) Workflow

C-8 Functionalization (Pd-Catalysis)
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Caption: Divergent synthesis strategy using the 8-iodo handle for SAR optimization.
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Journal of Organic Chemistry: "Synthesis of 4-Hydroxyquinolines." J. Org. Chem.1971,
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PubChem Compound Summary: Ethyl 4-hydroxyquinoline-3-carboxylate (Parent Analog).

Sigma-Aldrich: Product Specification for Quinoline Carboxylates.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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